Cas no 2172527-98-7 (6-(azidomethyl)-2-methyl-2-(pentafluoroethyl)-1,4-dioxane)

• Product Name: 6-(azidomethyl)-2-methyl-2-(pentafluoroethyl)-1,4-dioxane
• CAS No: 2172527-98-7
• MF: C₈H₁₀F₅N₃O₂
• MW: 275.175919055939
• CID: 6084890
• PubChem ID: 165800541
• Update Time: 2025-10-29

6-(azidomethyl)-2-methyl-2-(pentafluoroethyl)-1,4-dioxane Chemical and Physical Properties

Names and Identifiers

• 6-(azidomethyl)-2-methyl-2-(pentafluoroethyl)-1,4-dioxane
• EN300-1627242
• 2172527-98-7

• Inchi： 1S/C8H10F5N3O2/c1-6(7(9,10)8(11,12)13)4-17-3-5(18-6)2-15-16-14/h5H,2-4H2,1H3
• InChI Key： GGVHHZWSFCTMOL-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1(C)COCC(CN=[N+]=[N-])O1)F

Computed Properties

• Exact Mass: 275.06931738g/mol
• Monoisotopic Mass: 275.06931738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.8Ų

Additional information on 6-(azidomethyl)-2-methyl-2-(pentafluoroethyl)-1,4-dioxane

Introduction to 6-(Azidomethyl)-2-Methyl-2-(Pentafluoroethyl)-1,4-Dioxane (CAS No. 2172527-98-7)

6-(Azidomethyl)-2-methyl-2-(pentafluoroethyl)-1,4-dioxane, with the CAS number 2172527-98-7, is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and materials science. This compound features a distinctive combination of functional groups, including an azide moiety, a pentafluoroethyl group, and a dioxane ring, which collectively contribute to its unique chemical properties and reactivity.

The azide group (-N₃) is a key functional group in this compound. Azides are widely used in organic synthesis and bioconjugation reactions due to their high reactivity and selectivity. They can participate in a variety of transformations, such as the Staudinger ligation, which is a powerful tool for the formation of amide bonds. The presence of the azide group in 6-(azidomethyl)-2-methyl-2-(pentafluoroethyl)-1,4-dioxane makes it an attractive starting material for the synthesis of complex molecules with specific functionalities.

The pentafluoroethyl group (-CF₂CF₃) is another critical component of this compound. Fluorinated compounds are known for their unique properties, such as high thermal stability, low reactivity, and hydrophobicity. These properties make them valuable in the development of advanced materials and pharmaceuticals. The pentafluoroethyl group in 6-(azidomethyl)-2-methyl-2-(pentafluoroethyl)-1,4-dioxane enhances its stability and reduces its reactivity towards common chemical reagents, making it suitable for use in harsh environments or under extreme conditions.

The dioxane ring (-O-C₄H₆-O-) provides additional structural rigidity and stability to the molecule. Dioxanes are cyclic ethers that are often used as solvents or as building blocks in organic synthesis. The presence of the dioxane ring in 6-(azidomethyl)-2-methyl-2-(pentafluoroethyl)-1,4-dioxane contributes to its solubility properties and can influence its reactivity in various chemical reactions.

In terms of its applications, 6-(azidomethyl)-2-methyl-2-(pentafluoroethyl)-1,4-dioxane has shown promise in several areas. One notable application is in the field of medicinal chemistry, where it can be used as a building block for the synthesis of novel drugs with improved pharmacological properties. The azide group can be readily converted into other functional groups through click chemistry reactions, allowing for the creation of diverse molecular structures with specific biological activities.

In materials science, the combination of fluorinated groups and azide functionality makes 6-(azidomethyl)-2-methyl-2-(pentafluoroethyl)-1,4-dioxane an attractive candidate for the development of advanced materials with unique properties. For example, it can be used to create surface coatings with enhanced hydrophobicity and chemical resistance, which are valuable in various industrial applications.

Recent research has also explored the potential of this compound in polymer science. The azide group can be used to initiate polymerization reactions through "click" chemistry methods, leading to the formation of polymers with tailored properties. These polymers can be designed to have specific mechanical strengths, thermal stabilities, and biocompatibility profiles, making them suitable for use in biomedical applications such as drug delivery systems and tissue engineering scaffolds.

In conclusion, 6-(azidomethyl)-2-methyl-2-(pentafluoroethyl)-1,4-dioxane (CAS No. 2172527-98-7) is a multifunctional compound with a wide range of potential applications. Its unique combination of functional groups makes it a valuable starting material for synthetic chemistry and materials science research. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in the development of innovative solutions across various scientific disciplines.